Cas no 78012-16-5 (2,5-Heptadien-4-one, 2,3,6-trimethyl-)

• Product Name: 2,5-Heptadien-4-one, 2,3,6-trimethyl-
• CAS No: 78012-16-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 535117
• PubChem ID: 12937382
• Update Time: 2025-04-19

2,5-Heptadien-4-one, 2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadien-4-one, 2,3,6-trimethyl-
• 2,3,6-trimethylhepta-2,5-dien-4-one
• DTXSID10513434
• 78012-16-5

• Inchi： 1S/C10H16O/c1-7(2)6-10(11)9(5)8(3)4/h6H,1-5H3
• InChI Key： IYWYSQOBCVTBAF-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų